Cas no 935552-37-7 (Naphtho[1,8-cd]-1,2-dithiole-3-carboxaldehyde)

• Product Name: Naphtho[1,8-cd]-1,2-dithiole-3-carboxaldehyde
• CAS No: 935552-37-7
• MF: C₁₁H₆OS₂
• MW: 218.294740200043
• CID: 999848
• PubChem ID: 56605000
• Update Time: 2025-04-20

Naphtho[1,8-cd]-1,2-dithiole-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,8-cd]-1,2-dithiole-3-carboxaldehyde
• NAP010
• Naphtho[1,8-cd][1,2]dithiole-3-carbaldehyde
• 935552-37-7
• DTXSID80717886
• 2,3-dithiatricyclo[6.3.1.04,12]dodeca-1(11),4,6,8(12),9-pentaene-5-carbaldehyde
• FT-0701434
• DB-050334

• Inchi： 1S/C11H6OS2/c12-6-8-5-4-7-2-1-3-9-10(7)11(8)14-13-9/h1-6H
• InChI Key： AHEPGODLRHCTGV-UHFFFAOYSA-N
• SMILES： S1C2=C(C=O)C=CC3=CC=CC(=C32)S1

Computed Properties

• Exact Mass: 217.98600
• Monoisotopic Mass: 217.98600716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• PSA: 67.67000
• LogP: 3.76510